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Compound of Interest

Compound Name: 1,3-Dithiolane-2-carboxylic acid

CAS No.: 5616-65-9

Cat. No.: B1330304

Get Quote

Executive Summary
This technical guide provides a rigorous safety framework for the handling, storage, and

experimental use of 1,3-Dithiolane-2-carboxylic acid (CAS: 5616-65-9).[1][2][3] While often

overshadowed by its precursors (such as 1,2-ethanedithiol), this heterocyclic building block

presents specific risks regarding acute toxicity, respiratory irritation, and organosulfur odor

management.[1][2][3]

This document moves beyond standard Safety Data Sheet (SDS) boilerplate to provide causal

explanations for safety protocols—explaining why a step is necessary based on the molecule's

physicochemical reactivity.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8]
Understanding the structure is the first step in predicting hazard behavior.[1][2][3] 1,3-
Dithiolane-2-carboxylic acid consists of a five-membered dithiolane ring with a carboxylic

acid moiety at the C2 position.[1][2][3]
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Property Data Operational Implication

CAS Number 5616-65-9
Unique identifier for inventory

tracking.[1][2][3]

Formula C₄H₆O₂S₂
High sulfur content (approx.

42% by mass).[1][2][3]

Mol. Weight 150.22 g/mol
Non-volatile solid/viscous oil;

dust/aerosol risk.[1][2][3]

Acidity (pKa) ~3.5–4.0 (Est.)[1][2][3]

Corrosive to mucous

membranes; incompatible with

strong bases.[1][2][3]

Odor Characteristic Sulfide
Stench hazard. Requires

dedicated ventilation.[1][2][3]

Solubility DCM, EtOAc, DMSO
Permeates standard nitrile

gloves over time.[1][2][3]

Hazard Identification & Toxicology[1][2][3][9]
GHS Classification (H-Codes)
Based on available ECHA notifications and structural analogs, the following hazards are

critical:

H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][2][3][5]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

The "Stench" Factor & Metabolic Toxicity
While not always explicitly flagged in basic GHS data, dithiolanes can degrade or hydrolyze to

release 1,2-ethanedithiol (EDT) or related mercaptans, particularly under acidic or thermal
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stress.[1][2][3]

Mechanism: Organosulfur compounds target the central nervous system and can cause

"olfactory fatigue" (inability to smell the hazard after initial exposure).[1][2][3]

Protocol: All handling must assume the potential evolution of volatile thiols.[1][2][3]

Engineering Controls & PPE (Defense in Depth)
We utilize a "Defense in Depth" strategy. Reliance on PPE alone is a critical failure mode.[1][2]

[3]

Hierarchy of Controls Workflow
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Figure 1: The operational hierarchy for handling organosulfur acids. Note that engineering

controls (ventilation) precede PPE.[1][2][3]

PPE Selection Rationale

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1330304/docs?utm_src=pdf-body-img#technical-safety-handling-guide-1-3-dithiolane-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1_3-dithiolane-2-carboxylate
https://www.chemicalbook.com/msds/1-3-dithiolane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dithiolane-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Standard nitrile gloves degrade rapidly upon exposure to sulfur-containing organics

and chlorinated solvents (DCM).[1][2][3]

Recommendation: Use Silver Shield® (Laminate) or Viton® gloves for primary handling.[1]

[2][3] If dexterity requires nitrile, use the "Double-Glove" technique and change the outer

pair immediately upon splash contact.[1][2][3]

Respiratory: If work must occur outside a hood (strongly discouraged), a full-face respirator

with OV/AG (Organic Vapor/Acid Gas) cartridges is mandatory.[1][2][3]

Operational Protocols
Storage & Stability[1][2][3]

Temperature: Store at 2–8°C. Cold storage retards oxidative degradation of the sulfur ring.[1]

[2][3]

Atmosphere: Store under Argon or Nitrogen.[1][2][3] Oxygen promotes the formation of

sulfoxides/sulfones, altering chemical potency.[1][2][3]

Segregation: Keep away from strong oxidizers (peroxides, permanganates) and strong

bases.[1][2][3]

Experimental Handling (Weighing & Transfer)
The "Closed Loop" Principle: Never expose the open container to the general lab atmosphere.

[1][2][3]

Preparation: Place a balance inside the fume hood.[1][2][3] If this is impossible, use a tared

vial transfer method:

Tare a vial with a septum cap.[1][2][3]

Add material inside the hood.[1][2][3]

Seal immediately.[1][2][3]

Weigh the sealed vial outside the hood.[1][2][3]
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Solvent Choice: Avoid using low-boiling ethers if possible; they can carry organosulfur vapors

easily.[1][2][3] Chlorinated solvents (DCM, Chloroform) are excellent solubilizers but

permeate gloves; handle with extreme caution.[1][2][3]

Decontamination & Waste (The Bleach Quench)
Sulfur odors and residues must be chemically oxidized, not just washed away.[1][2][3]

The Oxidizing Solution: 10% Sodium Hypochlorite (Bleach) or dilute Hydrogen Peroxide.[1]

[2][3]

Mechanism: Oxidation converts the odorous sulfide/dithiolane to non-volatile, odorless

sulfoxides or sulfonates.[1][2][3]

Reaction:

Protocol:

Soak all contaminated glassware in a bleach bath for 24 hours inside the fume hood.[1][2]

[3]

Wipe down work surfaces with bleach solution, followed by water (to prevent corrosion of

metal surfaces).[1][2][3]

Warning: Do not mix bleach with acids (releases Chlorine gas) or ammonia (releases

Chloramine).[1][2][3]

Emergency Response Procedures
In the event of exposure, immediate action determines the outcome.[1][2][3] The following

decision tree guides the response.
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Figure 2: Emergency Response Decision Matrix. Immediate water irrigation is critical for

skin/eye contact due to the acidic nature of the compound.[1][2][3]

First Aid Specifics
Eye Contact: Rinse immediately with water for at least 15 minutes.[1][2][3] The carboxylic

acid group poses a risk of corneal opacity if untreated.[1][2][3]

Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia combined with

esophageal burns from the acid is high.[1][2][3] Rinse mouth and call a Poison Control

Center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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